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Compound of Interest

Compound Name: 4-Bromo-2-fluoroanisole

Cat. No.: B1265810 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of 4-
Bromo-2-fluoroanisole, ensuring compliance with safety regulations and minimizing

environmental impact.

Essential Safety Information
4-Bromo-2-fluoroanisole is a compound that requires careful handling due to its potential

hazards. It is known to cause skin and eye irritation and may cause respiratory irritation.[1]

Adherence to appropriate safety protocols is mandatory when managing this chemical.

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Bromo-2-fluoroanisole, compiled

from various safety data sheets.
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Property Value Source

CAS Number 2357-52-0 [1]

Molecular Formula C7H6BrFO [1]

Molecular Weight 205.02 g/mol

Boiling Point 84 °C at 7 mmHg [2]

Density 1.59 g/mL at 25 °C

Flash Point 98 °C (208.4 °F) - closed cup [2]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 4-Bromo-2-fluoroanisole.

1. Personal Protective Equipment (PPE) and Preparation:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use a NIOSH (US) or EN 14387 (EU) approved respirator with an

appropriate cartridge (e.g., type ABEK) if working in a poorly ventilated area or if there is a

risk of inhalation.

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[1]

Work Area: Ensure the disposal activities are carried out in a well-ventilated area, preferably

within a chemical fume hood.

2. Handling and Containment of Spills:

In the event of a small spill, absorb the material with an inert absorbent material such as

vermiculite, dry sand, or earth.

Do not use combustible materials, such as sawdust, to absorb the spill.
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Collect the absorbed material and place it into a suitable, labeled, and closed container for

hazardous waste disposal.[3]

Avoid allowing the chemical to enter drains or waterways.[3]

3. Disposal of Unused or Waste 4-Bromo-2-fluoroanisole:

Do not dispose of 4-Bromo-2-fluoroanisole down the drain or in regular trash.

Transfer any unused or waste liquid into a designated, properly labeled hazardous waste

container. The container should be compatible with the chemical and sealable.

The waste container label should clearly identify the contents as "Hazardous Waste: 4-
Bromo-2-fluoroanisole" and include any other information required by your institution's

environmental health and safety (EHS) department.

4. Disposal of Contaminated Materials:

Any materials that have come into contact with 4-Bromo-2-fluoroanisole, such as pipette

tips, absorbent pads, and gloves, should be considered contaminated.

Place all contaminated disposable materials into a designated hazardous waste container.

Contaminated reusable labware should be decontaminated according to standard laboratory

procedures before reuse.

5. Final Disposal:

Arrange for the collection of the hazardous waste containers by your institution's EHS

department or a licensed chemical waste disposal company.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[2][4][5]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal procedure for 4-Bromo-2-
fluoroanisole.
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Figure 1. Disposal Workflow for 4-Bromo-2-fluoroanisole
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Caption: Figure 1. Disposal Workflow for 4-Bromo-2-fluoroanisole

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.guidechem.com/encyclopedia/4-bromo-2-fluoroanisole-dic10273.html
https://www.fishersci.com/store/msds?partNumber=AAA1094822&productDescription=4-BROMO-2-FLROANISOLE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_689094480_4-BromoAnisole-CASNO-104-92-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2765703&productDescription=4-BROMO-2-FLROPYRIDINE+95%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11263&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1265810#4-bromo-2-fluoroanisole-proper-disposal-procedures
https://www.benchchem.com/product/b1265810#4-bromo-2-fluoroanisole-proper-disposal-procedures
https://www.benchchem.com/product/b1265810#4-bromo-2-fluoroanisole-proper-disposal-procedures
https://www.benchchem.com/product/b1265810#4-bromo-2-fluoroanisole-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265810?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

